Cas no 1328640-82-9 (5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine)

5-(Methoxymethyl)-1-methyl-1H-pyrazol-3-amine is a pyrazole derivative featuring a methoxymethyl substituent at the 5-position and an amine group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive amine functionality allows for further derivatization, enabling the construction of more complex heterocyclic systems. The methoxymethyl group enhances solubility and stability, making it suitable for a range of reaction conditions. This compound is valued for its potential applications in medicinal chemistry, where pyrazole scaffolds are frequently employed due to their bioactivity. High purity and consistent quality ensure reliable performance in research and industrial processes.
5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine structure
1328640-82-9 structure
Product Name:5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine
CAS No:1328640-82-9
MF:C6H11N3O
MW:141.171040773392
MDL:MFCD20491525
CID:2144550
PubChem ID:58043777
Update Time:2025-06-07

5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine
    • SCHEMBL10255972
    • CS-0444674
    • DB-295791
    • EN300-232691
    • 5-(Methoxymethyl)-1-methyl-pyrazol-3-amine
    • KJTMKVRSTYLHQN-UHFFFAOYSA-N
    • AKOS015920792
    • BBL103330
    • MS-20598
    • 3-Amino-5-(methoxymethyl)-1-methyl-1H-pyrazole
    • DTXSID001251941
    • DDC64082
    • 5-(methoxymethyl)-1-methylpyrazol-3-amine
    • STL557140
    • 1328640-82-9
    • MFCD20491525
    • SY092373
    • MDL: MFCD20491525
    • Inchi: 1S/C6H11N3O/c1-9-5(4-10-2)3-6(7)8-9/h3H,4H2,1-2H3,(H2,7,8)
    • InChI Key: KJTMKVRSTYLHQN-UHFFFAOYSA-N
    • SMILES: O(C)CC1=CC(N)=NN1C

Computed Properties

  • Exact Mass: 141.090211983Da
  • Monoisotopic Mass: 141.090211983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 267.5±25.0 °C at 760 mmHg
  • Flash Point: 115.6±23.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine Security Information

5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine Pricemore >>

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